1-allyl-5-(4-bromophenyl)-1H-imidazole-2-thiol
Overview
Description
Scientific Research Applications
Antimicrobial Applications
1-allyl-5-(4-bromophenyl)-1H-imidazole-2-thiol and its derivatives exhibit significant antimicrobial activities. For instance, certain 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives showed effective antibacterial actions against various bacterial strains like Salmonella enterica and Bacillus subtilis. Another compound, 2-(chromon-3-yl)imidazole, displayed notable inhibitory activity against yeast strains and bacteria. Some derivatives, particularly those with electron-withdrawing groups, showed potent antimicrobial properties (Shiran et al., 2013; Sharma et al., 2017).
Antitumor Activity
Compounds related to this compound have been investigated for their antitumor potential. Although initial studies with allyl esters of imidazo[2,1‐b]thiazole‐5‐carboxylic acids did not show significant antitumor activity, the structural framework of this compound suggests potential for further exploration in this field (Andreani et al., 1983).
Synthesis and Reactivity
The compound's synthesis and reactivity are pivotal for its applications. Various synthetic routes and derivatives have been explored, demonstrating the compound's versatility and potential in creating a wide range of molecular structures with different functionalities. For instance, the synthesis of 1,3,4-oxadiazole derivatives and their subsequent transformation into S-allyl thiocarbamates illustrates the reactivity and utility of the allyl group in the compound's structure. Furthermore, studies on the reactivity and interaction of similar imidazole derivatives with different chemical entities provide insights into the compound's chemical behavior and potential applications (Ammal et al., 2018; Mingat & Clayden, 2012; Hossain et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(4-bromophenyl)-3-prop-2-enyl-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2S/c1-2-7-15-11(8-14-12(15)16)9-3-5-10(13)6-4-9/h2-6,8H,1,7H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBTQKJANMPUOCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=CNC1=S)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801156896 |
Source
|
| Record name | 5-(4-Bromophenyl)-1,3-dihydro-1-(2-propen-1-yl)-2H-imidazole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801156896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1105189-77-2 |
Source
|
| Record name | 5-(4-Bromophenyl)-1,3-dihydro-1-(2-propen-1-yl)-2H-imidazole-2-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1105189-77-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(4-Bromophenyl)-1,3-dihydro-1-(2-propen-1-yl)-2H-imidazole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801156896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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